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Compound of Interest

Compound Name: 3-Methylglutarylcarnitine

Cat. No.: B109733 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. While specific disposal guidelines for 3-Methylglutarylcarnitine are not readily

available in public records, a comprehensive approach based on the handling of similar non-

hazardous laboratory chemicals is essential. This guide provides a procedural framework for

the safe disposal of 3-Methylglutarylcarnitine, emphasizing adherence to local regulations

and consultation with certified waste management services.

Immediate Safety and Handling
Before proceeding with disposal, it is crucial to handle 3-Methylglutarylcarnitine with

appropriate personal protective equipment (PPE). Standard laboratory practice dictates the use

of safety glasses, gloves, and a lab coat. In case of spills, sweep up the solid material, avoiding

dust formation, and place it in a suitable, labeled container for disposal.[1] Ensure adequate

ventilation in the handling area.[1][2]

Step-by-Step Disposal Procedure
The disposal of 3-Methylglutarylcarnitine should be conducted in accordance with all

applicable federal, state, and local environmental regulations. The following steps outline a

general procedure:

Material Characterization: Although a specific Safety Data Sheet (SDS) for 3-
Methylglutarylcarnitine is not available, it is classified as an acylcarnitine.[3][4] Based on
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SDS for similar compounds like L-Carnitine, it is not classified as a hazardous substance.[5]

However, it is prudent to treat all laboratory chemicals with care.

Containerization: Place the waste 3-Methylglutarylcarnitine in a clearly labeled, sealed

container. The label should include the chemical name and any known hazard information.

Consult a Licensed Waste Disposal Service: Contact a professional waste disposal company

to arrange for the pickup and disposal of the chemical waste.[1][6] Provide them with all

available information on the compound.

Documentation: Maintain a record of the disposal process, including the name of the waste

disposal company, the date of pickup, and the amount of material disposed of.

Chemical and Physical Properties
Understanding the properties of 3-Methylglutarylcarnitine can aid in its safe handling and

disposal. The following table summarizes key quantitative data:

Property Value Source

Molecular Formula C13H23NO6 [3][7]

Molecular Weight 289.32 g/mol [7]

InChI Key
HFCPFJNSBPQJDP-

NXEZZACHSA-N

CAS Number 102673-95-0 [4]

Disposal Workflow
The logical flow for the proper disposal of 3-Methylglutarylcarnitine is illustrated in the

following diagram:
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Disposal Workflow for 3-Methylglutarylcarnitine
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Disclaimer: This information is intended for guidance purposes only and is based on general

principles for laboratory chemical disposal. Always consult with your institution's environmental

health and safety (EHS) department and a licensed waste disposal professional to ensure

compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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